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3,6-Dihydro-2H-pyran-3-ol is a heterocyclic organic compound featuring a six-membered
dihydropyran ring functionalized with a secondary allylic alcohol. This seemingly simple
molecule is a versatile and strategically important building block in modern organic synthesis
and medicinal chemistry. Its structure contains multiple points of reactivity—a nucleophilic
hydroxyl group, an electrophilic double bond, and a stereogenic center at the C3 position—
making it a valuable chiral synthon for the construction of complex molecular architectures.

The dihydropyran motif is a privileged scaffold found in numerous natural products and
biologically active compounds.[1] Consequently, understanding the chemical behavior of
functionalized dihydropyrans like 3,6-Dihydro-2H-pyran-3-ol is critical for professionals
engaged in the synthesis of novel therapeutic agents and other high-value chemical entities.
This guide provides a comprehensive overview of its chemical properties, reactivity, and
applications, grounded in established chemical principles and synthetic methodologies.

Molecular Structure and Physicochemical
Properties
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The core of the molecule is the 3,6-dihydro-2H-pyran ring, a non-aromatic heterocycle. The key
functional groups are the C3 secondary hydroxyl group and the C4-C5 alkene bond. The
presence of the chiral center at C3 means the molecule can exist as (R)- and (S)-enantiomers,
which often exhibit different biological activities.

Caption: Structure of 3,6-Dihydro-2H-pyran-3-ol with key reactive sites.

Physicochemical Data

Quantitative experimental data for the parent 3,6-Dihydro-2H-pyran-3-ol is not extensively
documented in public databases. The table below summarizes its computed properties and
includes experimental data from closely related analogs to provide context.

Property Value | Description Source
Molecular Formula CsHsO2 PubChem[2]
Molecular Weight 100.12 g/mol PubChem][2]
IUPAC Name 3,6-dihydro-2H-pyran-3-ol PubChem|[2]
CAS Number 445378-38-1 PubChem|[2]
) Expected to be a liquid at room
Physical State Inferred
temperature

Estimated >150 °C. (Analog
Boiling Point 3,6-dihydro-2H-pyran: 92-93 Inferred from[3]
OC)

Estimated ~1.1 g/cm3. (Analog
Density 3,6-dihydro-2H-pyran: 0.943 Inferred from[3]
g/cm3)

Expected to be soluble in polar
- organic solvents (e.g., ethanol,
Solubility Inferred
THF, DCM) and moderately

soluble in water.

Spectroscopic Profile
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The structural identity of 3,6-Dihydro-2H-pyran-3-ol can be confirmed using standard
spectroscopic techniques.

'H NMR: Expected signals would include a broad singlet for the hydroxyl proton (-OH),

distinct signals for the diastereotopic protons on the sp3 carbons (C2, C6), a signal for the
proton on the carbon bearing the alcohol (C3-H), and two signals in the olefinic region for the
alkene protons (C4-H, C5-H).

e 13C NMR: The spectrum should show five distinct carbon signals: two sp2 carbons in the
olefinic region (~120-130 ppm), and three sp® carbons, including the carbon attached to the
hydroxyl group (~60-70 ppm) and the two carbons adjacent to the ring oxygen.[4]

« Infrared (IR) Spectroscopy: Key absorption bands would include a strong, broad peak
around 3300-3400 cm~1 for the O-H stretch of the alcohol, C-H stretching peaks just below
3000 cm~1 (sp?) and just above 3000 cm~1 (sp?), a C=C stretching peak around 1650 cm~1,
and a strong C-O stretching peak in the 1050-1150 cm~1 region.

o Mass Spectrometry (MS): The molecular ion peak (M*) would be observed at m/z = 100. Key
fragmentation patterns would likely involve the loss of water (M-18) or other small neutral
fragments.

Chemical Reactivity and Synthetic Transformations

The reactivity of 3,6-Dihydro-2H-pyran-3-ol is dominated by its two primary functional groups:
the secondary allylic alcohol and the endocyclic double bond. This dual functionality allows for
a wide range of selective transformations.

Oxidation of the C3-Hydroxyl Group

The conversion of the secondary alcohol at C3 to the corresponding ketone, 2H-pyran-3(6H)-
one, is a fundamental transformation.[5] This reaction is synthetically valuable as the resulting
a,B-unsaturated ketone is a versatile intermediate for Michael additions and cycloaddition
reactions.

Causality in Reagent Selection: The presence of the C4-C5 double bond necessitates the use
of mild and chemoselective oxidizing agents to prevent unwanted side reactions, such as
epoxidation or cleavage of the alkene.
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e Swern Oxidation: This is an ideal choice as it operates under mild, low-temperature (-78 °C)
conditions, avoiding the use of heavy metals.[6][7] The reaction uses dimethyl sulfoxide
(DMSO) activated by oxalyl chloride, followed by hindered base-promoted elimination.[8][9]

o Dess-Martin Periodinane (DMP): DMP is another mild oxidant that provides high yields of
ketones from secondary alcohols at room temperature without affecting the double bond.

o TEMPO-based Oxidations: Catalytic 2,2,6,6-tetramethylpiperidinyloxyl (TEMPO) with a
stoichiometric co-oxidant (e.g., NaOCI or diacetoxyiodobenzene) is highly selective for
oxidizing alcohols in the presence of alkenes.[4]
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(Electrophilic Activator)

3,6-Dihydro-2H-pyran-3-ol

2H-Pyran-3(6H)-one
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Caption: Simplified mechanism of the Swern Oxidation.

Reactions of the C3-Hydroxyl Group with
Stereochemical Inversion

The stereocenter at C3 is a key feature for its use as a chiral building block. The Mitsunobu
reaction is a powerful method for achieving nucleophilic substitution at this center with
complete inversion of stereochemistry, a classic Sn2-type process.[10][11]

Mechanistic Insight: The reaction involves activating the hydroxyl group with a combination of
triphenylphosphine (PPhs) and an azodicarboxylate, typically diethyl azodicarboxylate (DEAD)
or diisopropyl azodicarboxylate (DIAD).[12][13] This in-situ activation converts the poor leaving
group (-OH) into a good phosphonium leaving group, which is then displaced by a suitable
nucleophile.
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Common transformations include:

o Esterification: Using a carboxylic acid as the nucleophile to form an ester with inverted
stereochemistry.

 Etherification: Using a phenol to form an aryl ether.

e Azide Formation: Using hydrazoic acid (HNs) or an equivalent to introduce an azide group,
which can be subsequently reduced to an amine.

Reactions of the C4-C5 Alkene

The endocyclic double bond is susceptible to a variety of electrophilic addition reactions. The
regioselectivity of these reactions can be influenced by the steric and electronic effects of the
neighboring oxygen atoms and the C3 substituent.

» Hydrogenation: Catalytic hydrogenation (e.g., using Hz with Pd/C) will reduce the double
bond to yield the corresponding saturated tetrahydropyran-3-ol.[14] This provides access to
the fully saturated heterocyclic core.

o Epoxidation: Reagents like meta-chloroperoxybenzoic acid (m-CPBA) will convert the alkene
into an epoxide. The resulting epoxide is a valuable intermediate for further functionalization
via nucleophilic ring-opening.

o Halogenation: Addition of halogens (e.g., Brz2) across the double bond will yield the
corresponding dihalo-tetrahydropyran derivative.

» Hydroboration-Oxidation: This two-step sequence will add a hydroxyl group to the C4 or C5
position with anti-Markovnikov regioselectivity, leading to a diol derivative.

Synthesis of 3,6-Dihydro-2H-pyran-3-ol
Access to this building block can be achieved through several synthetic strategies:
¢ Reduction of 2H-Pyran-3(6H)-one: The most direct route is the reduction of the

corresponding ketone. The choice of reducing agent determines the stereochemical
outcome. Sodium borohydride (NaBHa4) will typically yield the racemic alcohol, while
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stereoselective reducing agents or enzyme-catalyzed reductions can provide access to
specific enantiomers.

o Enzymatic Kinetic Resolution: For obtaining enantiomerically pure material, lipase-catalyzed
transesterification of the racemic alcohol is a highly effective method. This process
selectively acylates one enantiomer, allowing for the separation of the resulting ester from
the unreacted, enantiopure alcohol.[5]

» De Novo Ring Synthesis: More complex routes involve constructing the dihydropyran ring
itself, for example, through ring-closing metathesis (RCM) of a suitable diene precursor or
via a Prins cyclization.[15][16]

Applications in Drug Discovery and Natural Product
Synthesis

The 3,6-dihydropyran scaffold is a key component in a range of complex molecules.

o Natural Product Synthesis: Substituted dihydropyrans are crucial intermediates in the total
synthesis of macrolides and other natural products, such as Laulimalide, a potent
microtubule-stabilizing agent.[15][17]

¢ Medicinal Chemistry: The dihydropyran ring is often used as a bioisostere for other cyclic
structures, like morpholine. For example, it has been successfully incorporated as a hinge-
binding motif in ATP-competitive inhibitors of the mammalian target of rapamycin (NTOR), a
key protein in cancer signaling pathways.

Experimental Protocol: Swern Oxidation of 3,6-
Dihydro-2H-pyran-3-ol

This protocol describes a representative procedure for the oxidation of the title compound to
2H-pyran-3(6H)-one. It is a self-validating system; successful execution relies on strict
adherence to anhydrous conditions and low temperatures.

Safety Precaution: This reaction generates carbon monoxide, a toxic gas, and dimethyl sulfide,
which is malodorous. It must be performed in a well-ventilated fume hood. All glassware must
be thoroughly dried before use.
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Materials:

e 3,6-Dihydro-2H-pyran-3-ol (1.00 g, 10.0 mmol, 1.0 equiv)

e Anhydrous Dichloromethane (DCM), 60 mL

e Oxalyl chloride (1.1 mL, 12.5 mmol, 1.25 equiv)

e Anhydrous Dimethyl sulfoxide (DMSO) (1.8 mL, 25.0 mmol, 2.5 equiv)

e Triethylamine (TEA) (7.0 mL, 50.0 mmol, 5.0 equiv)

e Dry ice / Acetone bath

o Magnetic stirrer and stir bar

e Three-neck round-bottom flask equipped with a thermometer and nitrogen inlet
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Start: Assemble Dry Glassware
under N2 Atmosphere

1. Prepare Oxalyl Chloride Solution
- Add anhydrous DCM (50 mL) and oxalyl chloride.
- Cool to -78 °C.

'

2. Activate DMSO
- Add DMSO solution dropwise.
- Maintain T < -70 °C.
- Stir for 15 min.

'

3. Add Alcohol Substrate
- Add solution of 3,6-dihydro-2H-pyran-3-ol dropwise.
- Maintain T = -78 °C.
- Stir for 30 min.

'

4. Add Base
- Add triethylamine dropwise.
- Observe precipitate formation.

'

5. Warm and Quench
- Remove cooling bath, allow to warm to RT.
- Add water to quench the reaction.

l

6. Workup
- Separate organic layer.
- Extract aqueous layer with DCM.
- Wash combined organics with brine.

'

7. Isolate Product
- Dry organic layer (Na2S0Oa4).
- Filter and concentrate in vacuo.
- Purify via column chromatography.

End: Obtain Pure 2H-Pyran-3(6H)-one

Click to download full resolution via product page

Caption: Experimental workflow for the Swern Oxidation protocol.
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Step-by-Step Procedure:

o System Preparation: Assemble a dry three-neck flask with a stirrer, thermometer, and
nitrogen inlet. Purge the system with dry nitrogen.

¢ Activator Formation: Add anhydrous DCM (50 mL) to the flask, followed by oxalyl chloride
(2.1 mL). Cool the solution to -78 °C using a dry ice/acetone bath.

o DMSO Activation: In a separate dry flask, prepare a solution of anhydrous DMSO (1.8 mL) in
anhydrous DCM (10 mL). Add this DMSO solution dropwise to the stirred oxalyl chloride
solution over 15 minutes, ensuring the internal temperature does not rise above -70 °C. Stir
the resulting mixture for an additional 15 minutes at -78 °C.[8]

» Addition of Alcohol: Dissolve 3,6-Dihydro-2H-pyran-3-ol (1.00 g) in anhydrous DCM (10
mL). Add this solution dropwise to the reaction mixture over 20 minutes, maintaining the
temperature at -78 °C. Stir for 30 minutes at this temperature.

o Elimination: Add triethylamine (7.0 mL) dropwise to the mixture over 10 minutes. A thick
white precipitate of triethylammonium chloride will form.

e Quenching and Workup: After the addition of TEA is complete, remove the cooling bath and
allow the reaction to warm to room temperature over 30-45 minutes. Add 50 mL of water to
guench the reaction.

o Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the
aqueous layer twice with DCM (2 x 25 mL).

« |solation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
(NazS0ea.), filter, and concentrate under reduced pressure.

« Purification: Purify the resulting crude oil by flash column chromatography on silica gel to
yield the pure 2H-pyran-3(6H)-one.

Safety and Handling

According to the Globally Harmonized System (GHS) classification, 3,6-Dihydro-2H-pyran-3-
ol is associated with the following hazards:
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H315: Causes skin irritation.
H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[2]

Standard laboratory personal protective equipment (PPE), including safety glasses, lab coat,

and gloves, should be worn when handling this chemical. All manipulations should be

performed in a well-ventilated chemical fume hood.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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